Cas no 18354-06-8 (1-b-D-Arabinofuranosyluracil 5'-Monophosphate)

• Product Name: 1-b-D-Arabinofuranosyluracil 5'-Monophosphate
• CAS No: 18354-06-8
• MF: C₉H₁₃N₂O₉P
• MW: 324.181283712387
• CID: 122941
• PubChem ID: 18817
• Update Time: 2025-05-19

1-b-D-Arabinofuranosyluracil 5'-Monophosphate Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-(5-O-phosphono-b-D-arabinofuranosyl)-
• 1-β-D-Arabinofuranosyluracil 5?-Monophosphate
• 1-β-D-Arabinofuranosyluracil 5\'-Monophosphate
• 1-β-D-Arabinofuranosyluracil 5'-Monophosphate
• Latuda
• Lurasidone HCl
• L-uridine-5'-monophosphate
• Uridin-5'-phosphat
• uridine-5'-monophosphate
• Uracil Arabinonucleoside 5'-Phosphate
• 1--D-Arabinofuranosyluracil 5'-Monophosphate
• 1-2-D-Arabinofuranosyluracil 5-Monophosphate
• 1-b-D-Arabinofuranosyluracil 5'-monophosphate
• 1-(5-O-Phosphono--D-arabinofuranosyl)-2,4(1H,3H)-pyrimidinedione
• URACIL ARABINOSE-5'-PHOSPHATE
• J-011754
• 1- beta -D-Arabinofuranosyluracil 5'-Monophosphate
• 1-beta-D-Arabinofuranosyluracil 5'-Monophosphate
• Uracil arabinotide
• SCHEMBL2056713
• URACIL, 1-.BETA.-D-ARABINOFURANOSYL-, 5'-(DIHYDROGEN PHOSPHATE)
• 18354-06-8
• 1-(5-O-Phosphono-beta-D-arabinofuranosyl)-2,4(1H,3H)-pyrimidinedione
• IYD0EF6ZRI
• Q27466836
• ((2R,3S,4S,5R)-5-(2,4-Dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate
• CHEBI:190946
• 2,4(1H,3H)-PYRIMIDINEDIONE, 1-(5-O-PHOSPHONO-.BETA.-D-ARABINOFURANOSYL)-
• [(2R,3S,4S,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• Uracil, 1-beta-D-arabinofuranosyl-, 5'-(dihydrogen phosphate)
• 1-(5-O-phosphono-beta-D-arabinofuranosyl)pyrimidine-2,4(1H,3H)-dione
• 1-.BETA.-D-ARABINOFURANOSYLURACIL 5'-MONOPHOSPHATE
• 1-?-D-Arabinofuranosyluracil 5'-Monophosphate
• UNII-IYD0EF6ZRI
• 1-(5-O-Phosphono-?-D-arabinofuranosyl)-2,4(1H,3H)-pyrimidinedione; Uracil Arabinonucleoside 5'-Phosphate;
• 2,4(1H,3H)-Pyrimidinedione, 1-(5-O-phosphono-beta-D-arabinofuranosyl)-
• 1-b-D-Arabinofuranosyluracil 5'-Monophosphate

• Inchi： 1S/C9H13N2O9P/c12-5-1-2-11(9(15)10-5)8-7(14)6(13)4(20-8)3-19-21(16,17)18/h1-2,4,6-8,13-14H,3H2,(H,10,12,15)(H2,16,17,18)/t4-,6-,7+,8-/m1/s1
• InChI Key： DJJCXFVJDGTHFX-CCXZUQQUSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@@H]([C@H](N2C=CC(NC2=O)=O)O1)O)O

Computed Properties

• Exact Mass: 327.03300
• Monoisotopic Mass: 324.03586699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 166Ų

Experimental Properties

• Density: 1.865
• Refractive Index: 1.643
• PSA: 181.12000
• LogP: -2.73490

1-b-D-Arabinofuranosyluracil 5'-Monophosphate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleotides Pyrimidine ribonucleoside monophosphates

Additional information on 1-b-D-Arabinofuranosyluracil 5'-Monophosphate

1-b-D-Arabinofuranosyluracil 5'-Monophosphate (CAS No. 18354-06-8): A Comprehensive Overview

1-b-D-Arabinofuranosyluracil 5'-Monophosphate (CAS No. 18354-06-8), also known as Ara-UMP, is a nucleotide analog that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is a key intermediate in the synthesis of antiviral and anticancer agents, particularly those targeting RNA viruses and cancer cells. The unique structure of Ara-UMP makes it a valuable tool for researchers exploring novel therapeutic strategies.

The chemical structure of 1-b-D-Arabinofuranosyluracil 5'-Monophosphate consists of a uracil base linked to an arabinose sugar via a β-glycosidic bond, with a phosphate group attached to the 5' position of the sugar. This configuration confers specific biological properties that distinguish it from other nucleotides. The arabinose sugar, in particular, is crucial for its antiviral and anticancer activities, as it can be incorporated into viral and cellular RNA, leading to chain termination and inhibition of viral replication or cell proliferation.

Recent studies have highlighted the potential of Ara-UMP in the development of antiviral therapies. For instance, research published in the *Journal of Medicinal Chemistry* has shown that Ara-UMP can effectively inhibit the replication of several RNA viruses, including influenza and hepatitis C viruses. The mechanism of action involves the incorporation of Ara-UMP into viral RNA, which leads to premature termination of RNA synthesis and ultimately reduces viral load. This property makes Ara-UMP a promising candidate for the development of broad-spectrum antiviral drugs.

In addition to its antiviral properties, 1-b-D-Arabinofuranosyluracil 5'-Monophosphate has also been investigated for its anticancer potential. Studies have demonstrated that Ara-UMP can selectively target cancer cells by disrupting RNA synthesis and inducing apoptosis. A notable study published in *Cancer Research* reported that Ara-UMP exhibited significant cytotoxic effects against various cancer cell lines, including those resistant to conventional chemotherapy. The selective toxicity towards cancer cells is attributed to the unique metabolic pathways present in these cells, which favor the incorporation of Ara-UMP over normal cells.

The synthesis of 1-b-D-Arabinofuranosyluracil 5'-Monophosphate involves several steps, including the preparation of the arabinose sugar, coupling with uracil, and subsequent phosphorylation. Advances in synthetic chemistry have led to more efficient and scalable methods for producing Ara-UMP, making it more accessible for both research and therapeutic applications. For example, a recent paper in *Organic Letters* described a novel one-pot synthesis method that significantly reduces the number of steps and improves overall yield.

The pharmacokinetic properties of Ara-UMP are also an important area of research. Studies have shown that Ara-UMP has good stability in biological systems and can be effectively delivered to target tissues. However, challenges such as low oral bioavailability and rapid clearance from the bloodstream have been identified. To address these issues, researchers are exploring various drug delivery systems, including liposomes and nanoparticles, to enhance the therapeutic efficacy and reduce side effects.

In conclusion, 1-b-D-Arabinofuranosyluracil 5'-Monophosphate (CAS No. 18354-06-8) is a versatile compound with significant potential in both antiviral and anticancer therapies. Its unique chemical structure and biological properties make it an attractive candidate for further research and development. As new synthetic methods and delivery systems continue to emerge, the future prospects for Ara-UMP in clinical applications are promising.